Cas no 100052-70-8 (1,6-Cycloundecanedione)

1,6-Cycloundecanedione structure
1,6-Cycloundecanedione structure
Product Name:1,6-Cycloundecanedione
CAS No:100052-70-8
MF:C11H18O2
MW:182.259423732758
CID:3546882
Update Time:2025-04-22

1,6-Cycloundecanedione Chemical and Physical Properties

Names and Identifiers

    • 1,6-Cycloundecanedione
    • Inchi: 1S/C11H18O2/c12-10-6-2-1-3-7-11(13)9-5-4-8-10/h1-9H2
    • InChI Key: QMOOLKWRMCEPSB-UHFFFAOYSA-N
    • SMILES: C1(=O)CCCCCC(=O)CCCC1

Computed Properties

  • Exact Mass: 182.13068g/mol
  • Monoisotopic Mass: 182.13068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 182.26g/mol
  • XLogP3: 1.2
  • Topological Polar Surface Area: 34.1Ų
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